beta,beta-Dimethylacrylshikonin
beta,beta-Dimethylacrylshikonin
Beta,beta-Dimethylacrylshikonin is a hydroxy-1,4-naphthoquinone.
Brand Name:
Vulcanchem
CAS No.:
24502-79-2
VCID:
VC0191132
InChI:
InChI=1S/C21H22O6/c1-11(2)5-8-17(27-18(25)9-12(3)4)13-10-16(24)19-14(22)6-7-15(23)20(19)21(13)26/h5-7,9-10,17,22-23H,8H2,1-4H3/t17-/m1/s1
SMILES:
Molecular Formula:
C21H22O6
Molecular Weight:
370.4 g/mol
beta,beta-Dimethylacrylshikonin
CAS No.: 24502-79-2
Natural Products
VCID: VC0191132
Molecular Formula: C21H22O6
Molecular Weight: 370.4 g/mol
| CAS No. | 24502-79-2 |
|---|---|
| Product Name | beta,beta-Dimethylacrylshikonin |
| Molecular Formula | C21H22O6 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | [(1R)-1-(5,8-dihydroxy-1,4-dioxonaphthalen-2-yl)-4-methylpent-3-enyl] 3-methylbut-2-enoate |
| Standard InChI | InChI=1S/C21H22O6/c1-11(2)5-8-17(27-18(25)9-12(3)4)13-10-16(24)19-14(22)6-7-15(23)20(19)21(13)26/h5-7,9-10,17,22-23H,8H2,1-4H3/t17-/m1/s1 |
| Standard InChIKey | BATBOVZTQBLKIL-QGZVFWFLSA-N |
| Isomeric SMILES | CC(=CC[C@H](C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O)OC(=O)C=C(C)C)C |
| Canonical SMILES | CC(=CCC(C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O)OC(=O)C=C(C)C)C |
| Description | Beta,beta-Dimethylacrylshikonin is a hydroxy-1,4-naphthoquinone. |
| Synonyms | Shikonin-beta,beta-dimethylacrylate; 3-Methyl-2-butenoic acid (R）-1-（1,4-dihydro-5,8-dihydroxy-1,4-dioxo-2-naphthalenyl）-4-methyl-3-penten-1-yl ester |
| PubChem Compound | 479499 |
| Last Modified | Nov 11 2021 |
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